![molecular formula C26H24N2O4S B2692359 N-(4-ethylphenyl)-2-(4-oxo-3-tosylquinolin-1(4H)-yl)acetamide CAS No. 902521-47-5](/img/structure/B2692359.png)
N-(4-ethylphenyl)-2-(4-oxo-3-tosylquinolin-1(4H)-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-ethylphenyl)-2-(4-oxo-3-tosylquinolin-1(4H)-yl)acetamide is a chemical compound that has recently gained attention in the scientific community due to its potential applications in various fields of research. This compound, also known as EPTQ, is a quinoline derivative that has shown promising results in various studies related to its synthesis, mechanism of action, and biochemical and physiological effects.
Scientific Research Applications
Analgesic and Anti-Inflammatory Activities
Research on similar compounds to N-(4-ethylphenyl)-2-(4-oxo-3-tosylquinolin-1(4H)-yl)acetamide has shown potential analgesic and anti-inflammatory activities. For example, Alagarsamy et al. (2015) synthesized novel quinazolinyl acetamides and found that some compounds exhibited significant analgesic and anti-inflammatory activities. These compounds demonstrated only mild ulcerogenic potential compared to aspirin (Alagarsamy et al., 2015).
Synthesis and Characterization
The synthesis and characterization of related compounds have been a focus of research to explore their potential applications. Khan et al. (2010) worked on synthesizing novel unsymmetrical N-(4-oxo-2-phenyl-3(4H)-quinazolinoyl)-N-(aryl)acetamidines and investigated their reactivity and structural effects (Khan et al., 2010).
Antifungal Agents
Compounds similar to N-(4-ethylphenyl)-2-(4-oxo-3-tosylquinolin-1(4H)-yl)acetamide have been identified as potential antifungal agents. Bardiot et al. (2015) identified 2-(2-oxo-morpholin-3-yl)-acetamide derivatives as fungicidal agents against Candida and Aspergillus species, highlighting the potential of related compounds in antifungal applications (Bardiot et al., 2015).
Antimicrobial Agents
Research has also explored the antimicrobial properties of related compounds. Desai et al. (2007) synthesized new quinazolines and screened them for antibacterial and antifungal activities, showing the potential of these compounds as antimicrobial agents (Desai et al., 2007).
Potential as Anti-Cancer Agents
Some related compounds have shown potential as anti-cancer agents. Riadi et al. (2021) synthesized a quinazolinone-based derivative that exhibited potent cytotoxic activity against various cancer cell lines, suggesting the potential of related compounds in cancer treatment (Riadi et al., 2021).
properties
IUPAC Name |
N-(4-ethylphenyl)-2-[3-(4-methylphenyl)sulfonyl-4-oxoquinolin-1-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H24N2O4S/c1-3-19-10-12-20(13-11-19)27-25(29)17-28-16-24(26(30)22-6-4-5-7-23(22)28)33(31,32)21-14-8-18(2)9-15-21/h4-16H,3,17H2,1-2H3,(H,27,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QUGXHDHBWISQJC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)NC(=O)CN2C=C(C(=O)C3=CC=CC=C32)S(=O)(=O)C4=CC=C(C=C4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H24N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
460.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-ethylphenyl)-2-(4-oxo-3-tosylquinolin-1(4H)-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.